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Amonafide is a DNA-intercalating topoisomerase II poison. It reduces the formation of kinetoplast DNA minicircles, a marker of topoisomerase II activity, in a cell-free assay at 100 µM, but does not induce relaxation of supercoiled DNA, a marker of topoisomerase I activity, at the same concentration. Amonafide inhibits growth in a panel of 11 human cancer cell lines, including leukemia, gastric, breast, and lung cancer cells, with GI50 values ranging from 1 to 10 µM. It induces cell cycle arrest at the G2/M phase and apoptosis in AGS gastric and Huh7 hepatoma cancer cells, respectively, when used at concentrations ranging from 2.5 to 10 µM. Amonafide (5 mg/kg) reduces primary tumor growth and decreases pulmonary metastasis in a murine H22 hepatoma model.
Amonafide is an imide derivative of naphthalic acid. Amonafide intercalates into DNA and inhibits topoisomerase II, r...